molecular formula C20H16ClN3O3S2 B2638648 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(3-methylphenyl)thiophene-3-sulfonamide CAS No. 1251584-51-6

2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(3-methylphenyl)thiophene-3-sulfonamide

Cat. No. B2638648
CAS RN: 1251584-51-6
M. Wt: 445.94
InChI Key: HGCAUEPRHBHSSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(3-methylphenyl)thiophene-3-sulfonamide” is a complex organic molecule that contains several functional groups and structural features, including a chlorophenyl group, an oxadiazole ring, a thiophene ring, and a sulfonamide group . These structural features suggest that this compound could have interesting chemical and biological properties.


Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The oxadiazole and thiophene rings are aromatic, meaning they have a stable, cyclic arrangement of pi electrons . The chlorophenyl group is also aromatic and may contribute to the overall stability of the molecule .

Scientific Research Applications

Medicinal Chemistry and Drug Development

Antinociceptive Activity: The compound has shown promise as an antinociceptive agent. Researchers have explored its potential to alleviate pain by targeting specific receptors or pathways . Further studies are needed to elucidate its mechanism of action and optimize its efficacy.

Antiparasitic Activity

Antileishmanial and Antimalarial Properties: In vitro evaluations have revealed that this compound exhibits potent antipromastigote activity against Leishmania parasites. Additionally, molecular simulations suggest favorable binding within the active site of LmPTR1, a critical enzyme in Leishmania metabolism . Its antimalarial potential warrants further investigation.

Organic Synthesis

Catalytic Protodeboronation: Researchers have employed this compound in catalytic protodeboronation reactions. Paired with a Matteson–CH₂–homologation, it enables formal anti-Markovnikov alkene hydromethylation, a valuable transformation . Its synthetic versatility makes it an intriguing candidate for organic chemists.

Chemical Entities of Biological Interest (ChEBI)

ChEBI Entry: This compound is cataloged in the Chemical Entities of Biological Interest (ChEBI) database, which focuses on small chemical entities. Its inclusion suggests relevance in biological contexts .

Future Directions

Future research could focus on elucidating the biological activity of this compound, as well as optimizing its synthesis. Given the structural features of this compound, it could potentially be a candidate for further development as a pharmaceutical or agrochemical agent .

properties

IUPAC Name

2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(3-methylphenyl)thiophene-3-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16ClN3O3S2/c1-13-5-3-8-16(11-13)24(2)29(25,26)17-9-10-28-18(17)20-22-19(23-27-20)14-6-4-7-15(21)12-14/h3-12H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HGCAUEPRHBHSSZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)N(C)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC(=CC=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16ClN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

445.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(3-methylphenyl)thiophene-3-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.